Cas no 104178-04-3 (Benzenamine,2-methyl-6-(1-methylpropyl)-)

• Product Name: Benzenamine,2-methyl-6-(1-methylpropyl)-
• CAS No: 104178-04-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 126058
• PubChem ID: 20215598
• Update Time: 2025-04-18

Benzenamine,2-methyl-6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-6-(1-methylpropyl)-
• 2-butan-2-yl-6-methylaniline
• 2-methyl-6-sec-butylaniline
• 2-sec-butyl-6-methyl-aniline
• 2-sec-Butyl-6-methylaniline
• ACMC-1CHL7
• AG-D-16065
• CTK4A2803
• o-Toluidine,6-sec-butyl- (6CI)
• Benzenamine, 2-methyl-6-(1-methylpropyl)-
• 104178-04-3
• SCHEMBL10798080
• 2-(Butan-2-yl)-6-methylaniline
• DTXSID40603670

• Inchi： 1S/C11H17N/c1-4-8(2)10-7-5-6-9(3)11(10)12/h5-8H,4,12H2,1-3H3
• InChI Key： DQPHQOPKRDEODQ-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC=CC=1C(C)CC

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.67190